5-(2-bromophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-(2-bromophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H8BrF3N2O/c16-12-4-2-1-3-11(12)14-20-13(21-22-14)9-5-7-10(8-6-9)15(17,18)19/h1-8H
• InChI Key: QMNFXVAFAPGGMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC=C(C=C3)C(F)(F)F)Br
• Molecular Formula: C15H8BrF3N2O
• Molecular Weight: 369.14 g/mol

Description

The compound “5-(2-bromophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole” is an organic compound that contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one oxygen atom, and one nitrogen atom. The oxadiazole ring is substituted with a 2-bromophenyl group at the 5-position and a 4-trifluoromethylphenyl group at the 3-position.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxadiazole ring, possibly through a cyclization reaction. The bromophenyl and trifluoromethylphenyl groups could be introduced through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The presence of the oxadiazole ring, a heterocycle, could impart interesting electronic properties to the molecule. The bromine and trifluoromethyl substituents are both electron-withdrawing, which could affect the reactivity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo reactions at the oxadiazole ring or at the aromatic rings. The bromine atom is a good leaving group, so it could be displaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its structure. The presence of the oxadiazole ring could make the compound planar and potentially conjugated. The bromine and trifluoromethyl groups could affect the polarity of the molecule.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target. If it’s a reactant in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. The specific hazards would depend on the properties of the compound, such as its reactivity, toxicity, and volatility.

Future Directions

The study and application of this compound could be a potential area for future research. It could be interesting to investigate its reactivity, its potential uses in synthesis, or its biological activity.